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Compound of Interest

2-Methyl-1-(trimethylsilyloxy)-1-
Compound Name:
propene

cat. No.: B1220852

Technical Support Center: 2-Methyl-1-
(trimethylsilyloxy)-1-propene

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with 2-Methyl-1-(trimethylsilyloxy)-1-propene.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2-Methyl-1-(trimethylsilyloxy)-1-propene?

Al: 2-Methyl-1-(trimethylsilyloxy)-1-propene is a highly flammable liquid and vapor.[1][2] It
can cause skin irritation and serious eye irritation.[1] Additionally, it may cause respiratory
irritation.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?

A2: When handling 2-Methyl-1-(trimethylsilyloxy)-1-propene, it is crucial to wear appropriate
PPE, including chemical-resistant gloves, protective clothing, and eye/face protection such as
safety goggles and a face shield.[1] A respirator with a suitable filter (e.g., type ABEK) may be
necessary depending on the ventilation and scale of the experiment.

Q3: What are the proper storage conditions for 2-Methyl-1-(trimethylsilyloxy)-1-propene?
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A3: Store this chemical in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[1][3] The container should be kept tightly closed.[1][3] It is
incompatible with acids, oxidizing agents, and peroxides.[3]

Q4: How should I handle a spill of 2-Methyl-1-(trimethylsilyloxy)-1-propene?

A4: In the event of a spill, eliminate all ignition sources immediately.[3] Use non-sparking tools
for cleanup.[3] Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable, labeled container for disposal.[1] Ensure the area is well-ventilated.

Q5: What should | do in case of accidental exposure?

A5:

Eye Contact: Immediately flush your eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek immediate medical attention.[1][3]

» Skin Contact: Remove all contaminated clothing immediately and wash the affected skin with
plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[3]

 Inhalation: Move to fresh air and keep at rest in a position comfortable for breathing.[1][3] If
you feel unwell, call a poison center or doctor.[1]

¢ Ingestion: Do NOT induce vomiting. Rinse your mouth with water and seek immediate
medical attention.[1]

Troubleshooting Guide
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Issue

Possible Cause

Solution

Reaction failure or low yield

Reagent degradation due to

moisture.

2-Methyl-1-
(trimethylsilyloxy)-1-propene is
moisture-sensitive. Ensure all
glassware is oven-dried and
the reaction is performed
under an inert atmosphere
(e.g., nitrogen or argon). Use
freshly opened or properly

stored reagent.

Inconsistent results

Impurities in the reagent.

Verify the purity of the reagent.
If necessary, purify the material

by distillation before use.

Pressure buildup in the

storage bottle

Decomposition over time.

Store the reagent in a cool,
dark place. If pressure buildup
is suspected, vent the
container cautiously in a fume
hood.

Physical and Chemical Properties

Property

Value

Molecular Formula

C7H160Si[2][4]

Molecular Weight 144.29 g/mol [2][4]
Appearance Liquid[4]

Boiling Point 114-116 °C at 650 mmHg[4]
Density 0.785 g/mL at 25 °C[4]

Refractive Index

n20/D 1.409[4]

Flash Point

14 °C (57.2 °F) - closed cup

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 2-Methyl-1-(trimethylsilyloxy)-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1220852?utm_src=pdf-custom-synthesis
https://aksci.com/sds/3802BA_SDS.pdf
https://www.echemi.com/products/pid_Rock13874-2-methyl-1-trimethylsiloxy-1-propene.html
https://www.gelest.com/wp-content/uploads/SIM6571.0_2-METHYL-1-TRIMETHYLSILOXY-1-PROPENE_GHS-US_English-US.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6176660.htm
https://www.benchchem.com/product/b1220852#handling-and-safety-precautions-for-2-methyl-1-trimethylsilyloxy-1-propene
https://www.benchchem.com/product/b1220852#handling-and-safety-precautions-for-2-methyl-1-trimethylsilyloxy-1-propene
https://www.benchchem.com/product/b1220852#handling-and-safety-precautions-for-2-methyl-1-trimethylsilyloxy-1-propene
https://www.benchchem.com/product/b1220852#handling-and-safety-precautions-for-2-methyl-1-trimethylsilyloxy-1-propene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220852?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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